2-chloro-N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide

• IUPAC Name: 2-chloro-N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide
• InChI: InChI=1S/C23H15Cl2NO3/c1-13-17-11-10-16(26-23(28)18-4-2-3-5-19(18)25)12-20(17)29-22(13)21(27)14-6-8-15(24)9-7-14/h2-12H,1H3,(H,26,28)
• InChI Key: DRLHENPHHXFJGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3Cl)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H15Cl2NO3
• Molecular Weight: 424.3 g/mol

Description

Benzamides are a class of compounds that contain a benzamide moiety, which is a benzene ring substituted with a carboxamide group. They have the general structure RNC(=O)R’, where R,R’= benzene.

Chemical Reactions Analysis

The chemical reactions involving benzamides would depend on the specific substituents present on the benzene ring. For instance, nitrobenzenes, which are benzamides substituted with a nitro group, undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, triflumuron, a type of benzamide, has a molecular formula of C15H10ClF3N2O3 and a relative molecular mass of 358.7.

Scientific Research Applications

Benzofuran Derivatives in Drug Development

Benzofuran compounds are recognized for their significant biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects. These properties have made benzofuran derivatives subjects of interest in chemical and pharmaceutical research, highlighting their potential as natural drug lead compounds. A notable example includes the discovery of novel macrocyclic benzofuran compounds with anti-hepatitis C virus activity, suggesting their efficacy as therapeutic drugs for hepatitis C disease. Additionally, novel scaffold compounds of benzothiophene and benzofuran have been developed as anticancer agents, demonstrating the versatility of benzofuran derivatives in addressing various health conditions (Miao et al., 2019).

Antimicrobial Applications

Benzofuran derivatives have also been identified as effective antimicrobial agents. Research indicates that these compounds exhibit pronounced inhibitory activities against a range of diseases, viruses, fungi, microbes, and enzymes. The antimicrobial efficacy of benzofurans, along with their potential roles as inhibitors against various pathogens, underscores their importance in developing new therapeutic agents to combat microbial resistance (Dawood, 2019).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For instance, some benzamides are used as pesticides, where their mechanism of action involves inhibiting the growth of insects.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For instance, some compounds can cause burns of eyes, skin, and mucous membranes. Contact with water can liberate toxic gas.